Cas no 81325-85-1 (Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)-)
81325-85-1 structure
Product Name:Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)-
CAS No:81325-85-1
MF:C10H11ClO4
MW:230.644942522049
CID:704153
PubChem ID:4158690
Update Time:2025-04-19
Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)-
- 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)ethanone
- AKOS022657567
- 81325-85-1
- DTXSID10400072
-
- Inchi： 1S/C10H11ClO4/c1-5(12)8-6(14-2)4-7(15-3)9(11)10(8)13/h4,13H,1-3H3
- InChI Key： JXKHLCYYMOQYED-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=C(C(C)=O)C=1O)OC)OC
Computed Properties
- Exact Mass: 230.0345865g/mol
- Monoisotopic Mass: 230.0345865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.8Ų
Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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